Cas no 10035-41-3 (2-ethyl-1-benzofuran-3-carbaldehyde)

• Product Name: 2-ethyl-1-benzofuran-3-carbaldehyde
• CAS No: 10035-41-3
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• MDL: MFCD01823092
• CID: 48328
• PubChem ID: 3159652
• Update Time: 2025-05-27

2-ethyl-1-benzofuran-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Ethylbenzofuran-3-carbaldehyde
• 2-ETHYL-1-BENZOFURAN-3-CARBALDEHYDE
• 2-Ethyl-3-benzofurancarboxaldehyde
• 2-Ethyl-benzofuran-3-carbaldehyde
• 2-Aethyl-benzofuran-3-carbaldehyd
• 2-Ethyl-3-formylbenzofuran
• 2-Ethylbenzofuran-3-carboxaldehyde
• 3-Benzofurancarboxaldehyde, 2-ethyl-
• 2-ethyl-1-benzofuran-3-carbaldehyde(SALTDATA: FREE)
• DTXSID60390217
• A925512
• SCHEMBL719026
• Z99601254
• Methyl2-(5-Amino-4-cyano-2-furyl)benzoate
• EN300-14440
• FT-0677719
• 10035-41-3
• CS-0208409
• MFCD01823092
• AKOS000360101
• 2-ethyl-3-formylbenzo[b]furan
• 2-Ethyl-1-benzofuran-3-carbaldehyde, AldrichCPR
• BS-19026
• SY151980
• 2-Ethyl- 3-benzofurancarboxaldehyde
• DB-032068
• 2-ethyl-1-benzofuran-3-carbaldehyde

• MDL： MFCD01823092
• Inchi： 1S/C11H10O2/c1-2-10-9(7-12)8-5-3-4-6-11(8)13-10/h3-7H,2H2,1H3
• InChI Key： LVRCCWCFOHNTLJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C=O)=C1CC

Computed Properties

• Exact Mass: 174.06800
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Boiling Point: 279.3°C at 760 mmHg
• PSA: 30.21000
• LogP: 2.80770

2-ethyl-1-benzofuran-3-carbaldehyde Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-ethyl-1-benzofuran-3-carbaldehyde

Recent Advances in the Study of 2-Ethyl-1-benzofuran-3-carbaldehyde (CAS: 10035-41-3) in Chemical Biology and Pharmaceutical Research

2-Ethyl-1-benzofuran-3-carbaldehyde (CAS: 10035-41-3) is a benzofuran derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Benzofuran scaffolds are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This research briefing aims to provide an overview of the latest studies on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have explored the synthetic pathways for 2-ethyl-1-benzofuran-3-carbaldehyde, with an emphasis on green chemistry approaches to improve yield and reduce environmental impact. One notable study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic method using palladium nanoparticles, achieving a yield of over 85% under mild conditions. This advancement is particularly relevant for scalable production, which is critical for further pharmacological evaluations.

In terms of biological activity, 2-ethyl-1-benzofuran-3-carbaldehyde has shown promising results in preliminary screenings for antimicrobial and anticancer properties. A 2022 study in the European Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with MIC values comparable to standard antibiotics. Additionally, in vitro studies on human cancer cell lines revealed selective cytotoxicity against breast cancer cells (MCF-7), suggesting a potential role in targeted cancer therapy.

The mechanistic studies of 2-ethyl-1-benzofuran-3-carbaldehyde have also progressed. Research published in Bioorganic & Medicinal Chemistry Letters (2023) identified its interaction with key cellular targets, including the inhibition of topoisomerase II and modulation of reactive oxygen species (ROS) levels. These findings provide a molecular basis for its observed biological activities and open avenues for structure-activity relationship (SAR) studies to optimize its efficacy and reduce toxicity.

Despite these promising results, challenges remain in the development of 2-ethyl-1-benzofuran-3-carbaldehyde as a therapeutic agent. Pharmacokinetic studies indicate low oral bioavailability, necessitating formulation improvements or derivatization to enhance its drug-like properties. Furthermore, in vivo toxicity profiles are yet to be fully elucidated, which is a critical step before clinical translation.

In conclusion, 2-ethyl-1-benzofuran-3-carbaldehyde (CAS: 10035-41-3) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding underscore its value as a candidate for further development. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications through targeted modifications and preclinical studies.